N-[2-(1H-benzimidazol-2-yl)phenyl]-4-[methyl(phenyl)sulfamoyl]benzamide
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Overview
Description
N-[2-(1H-benzimidazol-2-yl)phenyl]-4-[methyl(phenyl)sulfamoyl]benzamide is a useful research compound. Its molecular formula is C27H22N4O3S and its molecular weight is 482.56. The purity is usually 95%.
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Scientific Research Applications
H+/K+-ATPase Inhibitors
Compounds related to benzimidazole derivatives have been investigated for their potential as H+/K+-ATPase inhibitors. These inhibitors are crucial in the treatment of conditions involving excessive gastric acid secretion. The research has shown that specific substitutions on the benzimidazole ring can enhance the potency and stability of these inhibitors under physiological conditions, leading to the development of compounds with improved pharmacological profiles (Ife et al., 1989).
Antimicrobial Agents
Benzimidazole derivatives have been synthesized and evaluated for their antimicrobial activity against various bacterial and fungal strains. Notably, some derivatives demonstrated significant effectiveness, surpassing reference antimicrobial agents in specific assays. This suggests their potential application as novel antimicrobial agents with broad-spectrum activity (Sethi et al., 2016).
Anti-Helicobacter pylori Agents
Research into benzimidazole derivatives has also explored their use as selective agents against Helicobacter pylori, a major pathogen involved in gastric ulcers and related diseases. Certain carbamate derivatives have shown potent and selective activity against this pathogen, meeting significant in vitro microbiological criteria necessary for an effective anti-H. pylori agent (Carcanague et al., 2002).
Anticancer Evaluation
The benzimidazole scaffold has been utilized in the design and synthesis of compounds for potential anticancer applications. Various derivatives have been synthesized and tested against different cancer cell lines, with some showing promising activity. This highlights the versatility of the benzimidazole core in the development of novel anticancer agents (Salahuddin et al., 2014).
Electrophysiological Activity
Derivatives of benzimidazole have been studied for their cardiac electrophysiological activity, particularly as class III agents. These studies are crucial in the search for new therapeutic agents that can manage arrhythmias by modulating cardiac ion channels (Morgan et al., 1990).
Mechanism of Action
Target of Action
It’s known that benzimidazole derivatives are key components to functional molecules used in a variety of applications, including pharmaceuticals .
Mode of Action
It’s known that benzimidazole derivatives can interact with their targets in various ways, depending on the specific functional groups present .
Biochemical Pathways
Benzimidazole derivatives are known to be involved in a diverse range of applications, suggesting that they may affect multiple biochemical pathways .
Result of Action
A study on a pd(ii) complex derived from a similar benzimidazole derivative showed excellent antiproliferative potency against certain carcinoma cell lines . The tumor inhibitory mechanism of the Pd(II) complex is due to its antiangiogenic effect and promotion of apoptosis .
Properties
IUPAC Name |
N-[2-(1H-benzimidazol-2-yl)phenyl]-4-[methyl(phenyl)sulfamoyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H22N4O3S/c1-31(20-9-3-2-4-10-20)35(33,34)21-17-15-19(16-18-21)27(32)30-23-12-6-5-11-22(23)26-28-24-13-7-8-14-25(24)29-26/h2-18H,1H3,(H,28,29)(H,30,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLJVDJXUZWERLS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=CC=C3C4=NC5=CC=CC=C5N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H22N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
482.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.